Cas no 71067-01-1 (1,7,13,19-Tetrathia-4,16-diazacyclotetracosane)

• Product name: 1,7,13,19-Tetrathia-4,16-diazacyclotetracosane
• CAS No: 71067-01-1
• MF: C₁₈H₃₈N₂S₄
• MW: 410.767719745636
• CID: 546084
• PubChem ID: 71404724

1,7,13,19-Tetrathia-4,16-diazacyclotetracosane Chemical and Physical Properties

Names and Identifiers

• 1,7,13,19-Tetrathia-4,16-diazacyclotetracosane
• DTXSID80825551
• 71067-01-1

• Inchi： InChI=1S/C18H38N2S4/c1-3-11-21-15-7-19-9-17-23-13-5-2-6-14-24-18-10-20-8-16-22-12-4-1/h19-20H,1-18H2
• InChI Key： HRUIDHGBEDYHOA-UHFFFAOYSA-N
• SMILES： C1CCSCCNCCSCCCCCSCCNCCSCC1

Computed Properties

• Exact Mass: 410.19214
• Monoisotopic Mass: 410.19178391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 24.06